Cas no 37050-05-8 (3,4-Octadiene,7-methyl-)

3,4-Octadiene,7-methyl- Properties

Names and Identifiers

• 3,4-Octadiene,7-methyl-
• 7-methylocta-3,4-diene
• 7-Methyl-3,4-octadiene
• DTXSID40190555
• 37050-05-8
• 7-Methyl-3,4-octadiene #
• NS00095965
• GOFRIZQMGVLGIN-UHFFFAOYSA-N
• 3,4-Octadiene, 7-methyl-
• +Expand

• InChIKey： GOFRIZQMGVLGIN-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H16/c1-4-5-6-7-8-9(2)3/h5,7,9H,4,8H2,1-3H3
• SMILES： CCC=C=CCC(C)C

Computed Properties

• Exact Mass: 124.12528
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 3
• Monoisotopic Mass: 124.125
• Heavy Atom Count: 9
• Complexity: 103
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0
• Refractive Index: 1.428
• Boiling Point: 147.1°Cat760mmHg
• Flash Point: 30.5°C
• Density: 0.731